5-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-[3-(dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C20H22N4O5S/c1-24(2)30(26,27)19-10-13(8-9-18(19)29-4)16-12-17(23-22-16)20(25)21-14-6-5-7-15(11-14)28-3/h5-12H,1-4H3,(H,21,25)(H,22,23)
• InChI Key: XLHRXIGYWQRWLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1)C2=NNC(=C2)C(=O)NC3=CC(=CC=C3)OC)OC

Description

5-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide is a complex organic compound with a molecular formula of C19H20N4O4S and a molecular weight of 400.45 . This compound is characterized by its unique structure, which includes a pyrazole ring, methoxy groups, and a dimethylsulfamoyl group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 5-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide involves multiple steps. One common synthetic route includes the reaction of 3-(dimethylsulfamoyl)-4-methoxyphenyl acetic acid with hydrazine to form the pyrazole ring. This intermediate is then reacted with 3-methoxyphenyl isocyanate to yield the final product . The reaction conditions typically involve the use of organic solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.

Substitution: The methoxy groups can be substituted with other functional groups using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide is utilized in various scientific research fields:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological processes and interactions.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It binds to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Compared to other similar compounds, 5-[3-(Dimethylsulfamoyl)-4-methoxyphenyl]-N-(3-methoxyphenyl)-1H-pyrazole-3-carboxamide stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 5-(4-Methoxyphenyl)-1H-indole
• 5-(4-Methoxyphenyl)-1H-imidazole

These compounds share some structural similarities but differ in their specific functional groups and overall chemical properties, which can lead to different biological activities and applications.